![molecular formula C15H16N2O2 B4181823 5-methyl-N-(1,2,3,4-tetrahydro-1-naphthalenyl)-3-isoxazolecarboxamide](/img/structure/B4181823.png)
5-methyl-N-(1,2,3,4-tetrahydro-1-naphthalenyl)-3-isoxazolecarboxamide
Overview
Description
5-methyl-N-(1,2,3,4-tetrahydro-1-naphthalenyl)-3-isoxazolecarboxamide is a synthetic compound that has shown promising results in scientific research. It is commonly referred to as a positive allosteric modulator of the metabotropic glutamate receptor subtype 5 (mGluR5).
Mechanism of Action
As a positive allosteric modulator of 5-methyl-N-(1,2,3,4-tetrahydro-1-naphthalenyl)-3-isoxazolecarboxamide, 5-methyl-N-(1,2,3,4-tetrahydro-1-naphthalenyl)-3-isoxazolecarboxamide enhances the activity of this receptor by binding to a site distinct from the glutamate binding site. This results in increased signaling through the 5-methyl-N-(1,2,3,4-tetrahydro-1-naphthalenyl)-3-isoxazolecarboxamide pathway, which has been implicated in various physiological and pathological processes in the brain.
Biochemical and Physiological Effects:
Studies have shown that 5-methyl-N-(1,2,3,4-tetrahydro-1-naphthalenyl)-3-isoxazolecarboxamide can modulate various neurotransmitter systems such as dopamine, serotonin, and GABA, which are involved in the regulation of mood, cognition, and reward. It has also been shown to enhance synaptic plasticity, which is important for learning and memory processes.
Advantages and Limitations for Lab Experiments
One advantage of using 5-methyl-N-(1,2,3,4-tetrahydro-1-naphthalenyl)-3-isoxazolecarboxamide in lab experiments is its specificity for 5-methyl-N-(1,2,3,4-tetrahydro-1-naphthalenyl)-3-isoxazolecarboxamide, which allows for targeted modulation of this receptor without affecting other glutamate receptors. However, one limitation is that it can be difficult to control the dose and duration of exposure to the compound, which may affect the interpretation of results.
Future Directions
There are several potential future directions for research on 5-methyl-N-(1,2,3,4-tetrahydro-1-naphthalenyl)-3-isoxazolecarboxamide. One area of interest is the development of more potent and selective modulators of 5-methyl-N-(1,2,3,4-tetrahydro-1-naphthalenyl)-3-isoxazolecarboxamide, which may have improved therapeutic efficacy and fewer side effects. Another direction is the investigation of the compound's effects on other neurotransmitter systems and brain regions, which may provide insights into its broader mechanisms of action. Additionally, studies on the compound's effects on neuroinflammation and oxidative stress may shed light on its potential as a neuroprotective agent.
Scientific Research Applications
5-methyl-N-(1,2,3,4-tetrahydro-1-naphthalenyl)-3-isoxazolecarboxamide has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders such as anxiety, depression, schizophrenia, and addiction. It has also shown promise in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.
properties
IUPAC Name |
5-methyl-N-(1,2,3,4-tetrahydronaphthalen-1-yl)-1,2-oxazole-3-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16N2O2/c1-10-9-14(17-19-10)15(18)16-13-8-4-6-11-5-2-3-7-12(11)13/h2-3,5,7,9,13H,4,6,8H2,1H3,(H,16,18) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FVMBEUCSCSCUMW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NO1)C(=O)NC2CCCC3=CC=CC=C23 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
256.30 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.